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Compound of Interest

Compound Name:
1-Hydroxycyclobutanecarboxylic

acid

Cat. No.: B1337850 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 1-
hydroxycyclobutanecarboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for 1-hydroxycyclobutanecarboxylic
acid?

A1: The recommended storage temperature for 1-hydroxycyclobutanecarboxylic acid is

between 2-8°C.[1] It should be stored in a tightly closed container in a dry and well-ventilated

place.[2][3]

Q2: What are the primary hazards associated with 1-hydroxycyclobutanecarboxylic acid?

A2: 1-Hydroxycyclobutanecarboxylic acid is associated with several hazards. It can cause

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[2][4] It is crucial to wear appropriate personal protective equipment (PPE) when handling this

compound.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling 1-hydroxycyclobutanecarboxylic acid, it is recommended to use

chemical safety glasses or goggles, protective gloves, and a dust mask.[2] Ensure that an

eyewash station and safety shower are readily accessible.

Q4: What materials are incompatible with 1-hydroxycyclobutanecarboxylic acid?

A4: This compound is incompatible with strong oxidizing agents.[2][5] Contact with these

materials should be avoided to prevent dangerous reactions.

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately wash the affected area with soap and plenty of water

while removing all contaminated clothing. For eye contact, rinse cautiously with water for

several minutes. If contact lenses are present, remove them if it is easy to do so and continue

rinsing.[2][5] In both instances, seek medical attention if irritation persists.
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Issue Possible Cause Troubleshooting Steps

Material has changed color

(e.g., turned brown)

Exposure to air, light, or

contaminants. Improper

storage conditions.

Ensure the container is tightly

sealed and stored at the

recommended 2-8°C in a dark,

dry place.[1] If discoloration is

significant, it may indicate

degradation, and the material

should be disposed of

according to regulations.

Difficulty in dissolving the solid
Use of an inappropriate

solvent. Low temperature.

Refer to the compound's

solubility data. Gentle warming

or sonication may aid

dissolution, but be cautious of

potential degradation at

elevated temperatures.

Inconsistent experimental

results

Degradation of the compound.

Contamination.

Use a fresh sample of the

compound. Ensure all

glassware is clean and dry.

Avoid repeated opening and

closing of the stock container

to minimize exposure to

moisture and air.

Visible clumping of the solid

material

Absorption of moisture from

the atmosphere.

Store the compound in a

desiccator, especially after

opening the container for the

first time. Handle in a

controlled, low-humidity

environment if possible.

Data Presentation
Physical and Chemical Properties
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Property Value Source

Molecular Formula C5H8O3 [1][6]

Molecular Weight 116.12 g/mol [1][6]

Appearance Light brown to brown solid [1]

Melting Point 68 °C [1]

Boiling Point 120 °C [1]

Density 1.476±0.06 g/cm3 (Predicted) [1]

pKa 4.05±0.20 (Predicted) [1]

Safety and Hazard Information

Hazard Statement GHS Code Description

Causes skin irritation H315 [2][4]

Causes serious eye irritation H319 [2][4]

May cause respiratory irritation H335 [2][4]

Experimental Protocols
Protocol 1: Standard Procedure for Handling and Weighing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[2][3] Wear all required PPE, including safety goggles, gloves, and a lab coat.

Container Handling: Allow the container of 1-hydroxycyclobutanecarboxylic acid to reach

room temperature before opening to prevent moisture condensation.

Weighing: Use a clean, dry spatula and weighing boat. Avoid creating dust.[2] If dust is

generated, ensure it is contained within the fume hood.

Closing: After dispensing the required amount, securely close the container lid.
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Cleaning: Clean the spatula and work area thoroughly. Dispose of any contaminated

materials, such as weighing boats or gloves, in the appropriate chemical waste container.

Personal Hygiene: Wash hands thoroughly after handling.[2]

Protocol 2: Accidental Spill Cleanup

Evacuation and Ventilation: Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2]

Cleanup: For a solid spill, carefully sweep up the material to avoid dust formation and place it

in a dry, covered container for disposal.[2]

Decontamination: Clean the spill area with a suitable solvent or detergent and water.

Waste Disposal: Dispose of the collected material and any contaminated cleaning supplies

as hazardous waste in accordance with local, state, and federal regulations.
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Storage & Handling

Troubleshooting

Receive Compound Store at 2-8°C in a
dry, well-ventilated area

Check for Issues
(e.g., discoloration, clumping)

Handle with appropriate PPE
(goggles, gloves, mask)

No Issues

Issue Identified

Issue Found

Use in Experiment

Investigate Cause:
- Improper Storage?

- Contamination?
- Moisture Exposure?

Take Corrective Action:
- Quarantine Batch

- Review Storage Protocol
- Use Desiccator

Implement Improved
Storage Protocol

Dispose if Necessary

Click to download full resolution via product page

Caption: Troubleshooting workflow for handling and storage issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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